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Compound of Interest

Compound Name: Cupreine

Cat. No.: B190981 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is a cornerstone of productive and responsible research. This guide provides

essential, immediate safety and logistical information for the handling of Cupreine, a Cinchona

organocatalyst. Adherence to these protocols is critical for minimizing risk and ensuring a safe

laboratory environment.

Hazard Identification and Safety Data
Cupreine presents several hazards that necessitate careful handling. It is harmful if swallowed

and may cause an allergic skin reaction.[1][2] The following table summarizes key quantitative

data for Cupreine.
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Property Value Reference

CAS Number 524-63-0 [3][4]

Molecular Formula C₁₉H₂₂N₂O₂ [2]

Molecular Weight 310.395 g/mol [2][4]

Melting Point 177-182 °C [3]

GHS Hazard Statements

H302: Harmful if

swallowedH317: May cause an

allergic skin reaction

[1][2]

Signal Word Warning [1]

Appearance
Beige to pale yellow, light

yellow powder
[3]

Solubility

Soluble in methanol. Sparingly

soluble in water, diethyl ether,

chloroform, and petrol ether.[3]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure when

handling Cupreine. The following PPE should be worn at all times in the laboratory.
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Protection Type Specification Rationale

Eye Protection
Chemical goggles or safety

glasses (EN 166).[1]

Protects against splashes and

airborne particles.

Hand Protection

Wear suitable gloves (EN 374),

such as Latex, Nitrile rubber, or

Butyl rubber.[1]

Prevents skin contact and

potential allergic reactions.

Body Protection

Wear suitable protective

clothing (EN 344).[1] A

standard laboratory coat is

recommended.

Protects clothing and skin from

contamination.

Respiratory Protection

In case of insufficient

ventilation, wear suitable

respiratory equipment.[1]

Recommended when working

with powders or creating

aerosols to prevent inhalation.

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for safety and environmental

protection.

Handling and Storage:

Provide local exhaust or general room ventilation to minimize dust formation.[1]

Avoid contact with skin and eyes.[1]

Keep the container tightly closed when not in use.[1]

Store in the original container in a dry and cool place, protected from direct sunlight and

moisture.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash hands and other exposed areas with mild soap and water before breaks and at the

end of the workday.[1]
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Spill Cleanup Procedure:

For Non-Emergency Personnel: Only qualified personnel equipped with suitable protective

equipment should intervene.[1]

Containment: Take up the material mechanically (sweeping, shoveling) and collect it in a

suitable container for disposal, minimizing dust generation.[1]

Environmental Precautions: Prevent entry into sewers and public waters.[1]

Disposal Plan:

This material and its container must be disposed of as hazardous waste.[1]

Do not dispose of with domestic waste.[1]

Empty the packaging completely before disposal.[1]

The assignment of a waste code number should be done in accordance with local

regulations and by the waste producer.[1]

Emergency Procedures
In the event of an emergency, follow these first-aid measures and seek medical attention if you

feel unwell.[1]
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Exposure Route First-Aid Measures

Inhalation
Remove the victim to fresh air and keep them at

rest in a position comfortable for breathing.[1]

Skin Contact

Take off immediately all contaminated clothing

and wash it before reuse.[1] Wash with plenty of

soap and water. If skin irritation or rash occurs,

get medical advice/attention.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1]

Ingestion

Rinse mouth.[1] Drink plenty of water as a

precaution. Call a POISON CENTER or doctor if

you feel unwell.[1]

Firefighting Measures:

Suitable Extinguishing Media: Water spray, foam, carbon dioxide, and dry extinguishing

powder.[1]

Unsuitable Extinguishing Media: Do not use a heavy water stream.[1]

Hazardous Decomposition Products: In case of fire, carbon oxides (CO, CO2) and nitrogen

oxides may be released.[1]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Cupreine, from

receipt to disposal.
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Receiving and Storage

Handling and Use

Waste and Disposal

Emergency Procedures

Receive Cupreine

Store in a Cool, Dry,
Light-Resistant Container

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Weigh in Ventilated Area

Use in Reaction

Collect Solid Waste
(Contaminated PPE, etc.) Collect Liquid Waste

Dispose as Hazardous Waste
(Follow Local Regulations)

Spill Occurs

Contain and Clean Up Spill

Exposure Occurs

Administer First Aid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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